Cas no 2172548-27-3 (Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate)

Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is a versatile brominated heterocyclic compound commonly employed as an intermediate in pharmaceutical and organic synthesis. Its key structural features include a reactive bromomethyl group and a triazolopyrazine core, enabling selective functionalization for the development of bioactive molecules. The tert-butyl carboxylate moiety enhances solubility and stability, facilitating handling and purification. This compound is particularly valuable in medicinal chemistry for constructing complex nitrogen-containing scaffolds, such as kinase inhibitors or CNS-targeting agents. Its well-defined reactivity profile makes it suitable for cross-coupling, nucleophilic substitution, and other transformations, offering synthetic flexibility in drug discovery and fine chemical applications.
Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate structure
2172548-27-3 structure
Product Name:Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
CAS No:2172548-27-3
MF:C11H17BrN4O2
MW:317.182281255722
CID:5268270
PubChem ID:138112291
Update Time:2026-03-09

Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
    • Inchi: 1S/C11H17BrN4O2/c1-11(2,3)18-10(17)15-4-5-16-8(6-12)13-14-9(16)7-15/h4-7H2,1-3H3
    • InChI Key: OJXUKJDCMGKHNE-UHFFFAOYSA-N
    • SMILES: C12=NN=C(CBr)N1CCN(C(OC(C)(C)C)=O)C2

Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

Tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate (CAS No. 2172548-27-3) is a highly specialized organic compound with a complex structure and diverse applications in the field of organic chemistry. This compound has garnered significant attention due to its unique properties and potential utility in drug discovery and materials science. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological activities, and recent advancements in its application.

Structural Analysis

The molecular structure of tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is characterized by a fused bicyclic system consisting of a triazolo-pyrazine ring and a carboxylate group. The presence of the bromomethyl substituent at position 3 introduces unique electronic and steric properties to the molecule. This structure not only enhances its stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors.

Synthesis and Characterization

The synthesis of tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate involves a multi-step process that typically begins with the preparation of the triazolo-pyrazine core. This is followed by the introduction of the bromomethyl group through nucleophilic substitution or electrophilic addition reactions. The final step involves esterification to yield the tert-butyl carboxylate derivative. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the compound. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis process.

Pharmacological Activities

Research into the pharmacological properties of tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate has revealed promising results in several therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown selective cytotoxicity against cancer cell lines, suggesting its role in anticancer drug development. Recent investigations have also explored its ability to modulate ion channels and neurotransmitter systems, highlighting its potential in neurodegenerative disease treatments.

Applications in Materials Science

Beyond its pharmacological applications,tert-butyl 3-(bromomethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,a]pyrazine-7-carboxylate has found utility in materials science due to its unique electronic properties. It has been employed as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability under harsh conditions. Recent research has focused on optimizing these materials for gas storage applications.

Future Directions

The continued exploration of tert-butyl 3-(bromomethyl)-6,a-dihydro-H-triazolo[4,a]-pyrazine-carboxy late's properties holds immense promise for future innovations across multiple disciplines. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this compound. Furthermore advancements in computational chemistry are likely to provide deeper insights into its molecular interactions enabling more efficient drug design strategies.

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